Diethylenetriamine Diethylenetriamine Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis.
Diethylenetriamine is a triamine and a polyazaalkane.
Constituent of ion-exchange resins for use in food processing, e.g. in the production of grapefruit juice Diethylenetriamine (DETA) is a colourless hygroscopic liquid, soluble in water and hydrocarbons. Diethylenetriamine is an analogue of diethylene glycol. It has similar chemical behavior as ethylene diamine and has similar uses. It is a weak base and its aqueous solution is alkaline. It is used in oil industry, as a solvent for sulfur and extraction of acid gas. Diethylenetriamine has been shown to exhibit diuretic function (A7930). Diethylenetriamine belongs to the family of Polyamines. These are compounds containing more than one amine group.
See also: Colestipol (monomer of); Colestipol Hydrochloride (monomer of).
Brand Name: Vulcanchem
CAS No.: 111-40-0
VCID: VC21232540
InChI: InChI=1S/C4H13N3/c5-1-3-7-4-2-6/h7H,1-6H2
SMILES: C(CNCCN)N
Molecular Formula: C4H13N3
C4H13N3
NH2CH2CH2NHCH2CH2NH2
Molecular Weight: 103.17 g/mol

Diethylenetriamine

CAS No.: 111-40-0

Cat. No.: VC21232540

Molecular Formula: C4H13N3
C4H13N3
NH2CH2CH2NHCH2CH2NH2

Molecular Weight: 103.17 g/mol

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Diethylenetriamine - 111-40-0

Specification

Description Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis.
Diethylenetriamine is a triamine and a polyazaalkane.
Constituent of ion-exchange resins for use in food processing, e.g. in the production of grapefruit juice Diethylenetriamine (DETA) is a colourless hygroscopic liquid, soluble in water and hydrocarbons. Diethylenetriamine is an analogue of diethylene glycol. It has similar chemical behavior as ethylene diamine and has similar uses. It is a weak base and its aqueous solution is alkaline. It is used in oil industry, as a solvent for sulfur and extraction of acid gas. Diethylenetriamine has been shown to exhibit diuretic function (A7930). Diethylenetriamine belongs to the family of Polyamines. These are compounds containing more than one amine group.
See also: Colestipol (monomer of); Colestipol Hydrochloride (monomer of).
CAS No. 111-40-0
Molecular Formula C4H13N3
C4H13N3
NH2CH2CH2NHCH2CH2NH2
Molecular Weight 103.17 g/mol
IUPAC Name N'-(2-aminoethyl)ethane-1,2-diamine
Standard InChI InChI=1S/C4H13N3/c5-1-3-7-4-2-6/h7H,1-6H2
Standard InChI Key RPNUMPOLZDHAAY-UHFFFAOYSA-N
SMILES C(CNCCN)N
Canonical SMILES C(CNCCN)N
Boiling Point 405 °F at 760 mmHg (NTP, 1992)
207 °C @ 760 MM HG
207.00 °C. @ 760.00 mm Hg
207 °C
405 °F
Colorform YELLOW LIQUID
Colorless liquid
Colorless to yellow liquid ... [Note: Hygroscopic (i.e., absorbs moisture from the air)].
Flash Point 215 °F (NTP, 1992)
101 °C
101.7 °C (Open cup)
97 °C c.c., 102 °C o.c.
208 °F
Melting Point -38 °F (NTP, 1992)
-39 °C
-38 °F

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